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Compound of Interest

1-Propanone, 1-(1-cyclohexen-1-
yh)-

Cat. No.: B158228

Compound Name:

Essential Safety and Handling Guide for 1-
Propanone, 1-(1-cyclohexen-1-yl)-

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Propanone, 1-(1-cyclohexen-1-yl)-. The information is intended
for researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical and Physical Properties

A summary of the key physical and chemical properties is provided below. This information is
critical for safe handling and storage.
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Property Value

Molecular Formula CoH14O[1][2][3]

Molecular Weight 138.21 g/mol [1]

CAS Number 1655-03-4[1][2][3]

Appearance Not specified, handle with care
Boiling Point Not specified, handle with care

) 59 °C / 138.2 °F (for the similar compound 2-
Flash Point
Cyclohexen-1-one)[4]

Personal Protective Equipment (PPE)

When handling 1-Propanone, 1-(1-cyclohexen-1-yl)-, it is imperative to use appropriate
personal protective equipment to prevent exposure. The following table outlines the
recommended PPE.

Body Part Recommended Protection Specification

S Conforming to OSHA's 29 CFR
Safety glasses with side-

Eyes/Face ) ] 1910.133 or European
shields or goggles, Face shield
Standard EN166.[5]

Chemical-resistant gloves, Wear appropriate protective
Skin Protective clothing (lab coat, gloves and clothing to prevent

overalls) skin exposure.[5]

Use only in a well-ventilated Required when dusts are
Respiratory area. If needed, use a NIOSH-  generated or in case of

approved respirator. inadequate ventilation.[4]

A multi-level approach to PPE is often adopted based on the potential for exposure. This can
range from Level D (basic work uniform) to Level A (fully encapsulated suit with supplied air).
For routine laboratory work with this compound, a minimum of Level C or D protection is
advisable, depending on the scale of the operation and ventilation available.[6][7]
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Safe Handling and Operational Plan

Adherence to a strict operational plan is crucial for minimizing risks.
Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[5]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5]

o Use explosion-proof electrical, ventilating, and lighting equipment.[4][5]
Work Practices:

e Avoid contact with skin, eyes, and clothing.[5][8]

e Do not breathe vapors or mists.[4]

e Wash hands thoroughly after handling the chemical.[5][8]

o Keep the container tightly closed when not in use.[5]

o Keep away from heat, sparks, open flames, and other ignition sources.[4][5]
o Take precautionary measures against static discharge.[4]

e Use only non-sparking tools.[4]

Spill and Emergency Procedures

In the event of a spill or exposure, immediate action is necessary.
Spill Response:
o Evacuate personnel from the immediate area.

e Remove all sources of ignition.[5]
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Ventilate the area.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[4]

Collect the absorbed material into a suitable, closed container for disposal.[4]

Clean the affected area thoroughly.

Do not let the chemical enter drains.

First Aid Measures:

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms occur.[5]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical attention.

[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get
medical advice/attention.[5]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Immediately call a poison center or doctor.[4][5]

Disposal Plan

Proper disposal of 1-Propanone, 1-(1-cyclohexen-1-yl)- and its containers is essential to
prevent environmental contamination and comply with regulations.

Dispose of the contents and container to an approved waste disposal plant.[5]

Waste material must be disposed of in accordance with national and local regulations.

Do not mix with other waste. Leave chemicals in their original containers.

Handle uncleaned containers as you would the product itself.
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Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-Propanone, 1-
(1-cyclohexen-1-yl)-, from preparation to disposal.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b158228?utm_src=pdf-body
https://www.benchchem.com/product/b158228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

A

Don PPE

Chemical Handling

Experiment/Use

1
1
1
Adcident
1
1
1
1
1
1
Spill Occurs

Normal Workflow

Spill Response Protocol

Waste Collection

Decontamination

A

Doff PPE

Waste Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 1-Propanone, 1-(1-cyclohexen-1-yl)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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